Ligands derived from C-aryl substituted derivatives of cyclen: formation of kinetically unstable complexes with lanthanide(III) ions
New Journal of Chemistry Pub Date: DOI: 10.1039/A805231J
Abstract
The synthesis of C-aryl monosubstituted derivatives of 1,4,7,10-tetraazacyclododecane (cyclen) by metal templated reductive amination of triethylenetetramine with aryl glyoxals has been developed and shown to be widely applicable. Octadentate ligands derived from these C-substituted macrocycles form relatively labile eight- coordinate complexes, which dissociate when challenged with EDTA in aqueous solution at pH 5.5, suggesting their use in metal-transport processes rather than for applications invivo.
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Journal Name：New Journal of Chemistry
Research Products
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CAS no.: 135861-49-3
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CAS no.: 157887-82-6
